Titanium n-nonyloxide

• CAS No.: 6167-42-6
• Molecular Formula: C36H80O4Ti
• Molecular Weight: 624.9 g/mol
• IUPAC Name: nonan-1-ol;titanium
• InChI: InChI=1S/4C9H20O.Ti/c4*1-2-3-4-5-6-7-8-9-10;/h4*10H,2-9H2,1H3
• InChI Key: GOPUAIWQXVLECN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCO.CCCCCCCCCO.CCCCCCCCCO.CCCCCCCCCO.[Ti]
• Other CAS No.: 83897-87-4

Description

Chemical Structure and Properties Titanium n-nonyloxide, with the chemical formula $(C9H{19}O)4Ti$, is a titanium-based alkoxide characterized by four n-nonyloxy groups bonded to a central titanium atom. This compound belongs to the broader class of metal alkoxides, which are widely used as precursors in sol-gel synthesis, catalysis, and nanomaterials fabrication. The long alkyl chain (n-nonyl) imparts distinct solubility properties, making it more soluble in organic solvents compared to shorter-chain titanium alkoxides like titanium n-butoxide ($(C4H9O)4Ti$, molecular weight 340.32 g/mol) . Its molecular weight is approximately 628.8 g/mol, derived from the extended hydrocarbon chain.

Applications this compound is utilized in:

• Nanomaterial Synthesis: As a precursor for titanium dioxide (TiO₂) nanoparticles, where the alkoxide group hydrolyzes to form TiO₂ frameworks .
• Catalysis: In organic transformations, such as epoxide coupling reactions, where low-valent titanium species are generated in situ .
  
• Surface Modification: Its hydrophobic alkyl chain enhances compatibility in polymer composites (e.g., TiO₂-PTFE) for coatings and biomedical devices .

Chemical Reactions Analysis

Titanium Oxide Reactions

Titanium dioxide (TiO₂) exhibits diverse reactivity patterns:

• With acids : TiO₂ reacts with concentrated H₂SO₄ to form titanyl sulfate (TiOSO₄) .

• With bases : It reacts with alkali metals to form metatitanates (e.g., CaTiO₃) or orthotitanates (e.g., M₂TiO₄) .

• Thermal stability : TiO₂ is stable at high temperatures but can undergo phase transitions (anatase → rutile) .

Titanium Nitride (TiN) Reactions

TiN participates in catalytic and etching processes:

• Oxidation : Reacts with ozone (O₃) to form TiO₂ and NO gas .

• Fluorination : TiO₂ derived from TiN reacts with HF to produce TiF₄ and water .

• Catalytic applications : TiN overlayers on nickel nanoparticles restructure under CO₂ hydrogenation, favoring carbon–carbon coupling reactions .

Titanium Halide Reactions

Titanium reacts with halogens to form tetrahalides:

• Fluorine : Ti + 2F₂ → TiF₄ (white solid) .

• Chlorine : Ti + 2Cl₂ → TiCl₄ (colorless liquid) .

• Bromine/Iodine : Ti + 2X₂ → TiX₄ (X = Br, I) .

Titanium Metal Reactions

• Oxidation : Burns in air to form TiO₂ and TiN .

• Acid reactions : Reacts with hot HCl or HF to form Ti³⁺ complexes and H₂ gas .

• Water/steam : Reacts with steam to produce TiO₂ and H₂ .

Titanium in Acidic Media

• Nitric acid : Forms Ti(NO₃)₄ and NO₂ at high temperatures .

• Sulfuric acid : Concentrated H₂SO₄ reduces to form SO₂ and Ti₂(SO₄)₃ .

• Hydrochloric acid : Reacts with hot HCl to form Ti³⁺ ions and H₂ gas .

Titanium Carbides/Nitrides in Corrosive Media

• Carbides (e.g., TiC) : React with strong acids like HCl to form Ti³⁺ ions and CH₄ .

• Nitrides (e.g., TiN) : React with H₂O₂ or CrO₃ to form NH₄⁺ and N₂ gas .

Titanium Dioxide in Industrial Processes

• Atomic layer etching : TiO₂ is etched by HF in thermal atomic layer etching (ALE) processes .

• Catalytic restructuring : TiOₓ overlayers on nickel nanoparticles reorganize during CO/CO₂ hydrogenation, enabling carbon coupling .

Key Observations

• The term "n-nonyloxide" does not correspond to any titanium compound in the literature.

• Titanium alkoxides (e.g., Ti(OR)₄) are a class of organometallic compounds, but "n-nonyloxide" is not a standard descriptor.

• For alkoxide-related titanium chemistry, compounds like titanium tetraisopropoxide (Ti(OCH(CH₃)₂)₄) are more commonly studied.

Recommendations

• Verify the intended compound name (e.g., titanium alkoxide derivatives).

• If referring to titanium alkoxides, consult organometallic chemistry resources for synthesis and reactivity data.

• For industrial applications, focus on TiO₂, TiN, or titanium halides, which have well-documented reaction pathways .

Comparison with Similar Compounds

Research Findings and Contradictions

• Synthesis Challenges: Longer-chain alkoxides like n-nonyloxide require stringent anhydrous conditions, contrasting with the simpler synthesis of titanium isopropoxide .
• Contradictory Data: Some studies suggest that longer alkyl chains improve nanoparticle dispersibility , while others note aggregation issues due to steric hindrance .